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Compound of Interest

Compound Name: SPhos Pd G4
Cat. No.: B12055538
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
SPhos Pd G4, a fourth-generation palladium precatalyst widely utilized in cross-coupling
reactions. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining experimental integrity.

Chemical Identification and Properties

SPhos Pd G4, with the CAS number 1599466-87-1, is a versatile catalyst used in various
chemical syntheses.[1] Its key identifiers and physical properties are summarized below.
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Property

Value

Chemical Name

Methanesulfonato(2-dicyclohexylphosphino-
2',6'-dimethoxybiphenyl)(2'-methylamino-1,1'-
biphenyl-2-yl)palladium(Il)

Synonym(s) SPhos Palladacycle Gen. 4
CAS Number 1599466-87-1

Molecular Formula Ca0Hs0NOsPPdS
Molecular Weight 794.29 g/mol

Appearance Powder

Purity >95% - 298%

Storage Temperature

4°C

Storage Conditions

Protect from light, store under a dry, inert

atmosphere (e.qg., nitrogen).

Hazard Identification

SPhos Pd G4 is classified as a hazardous substance. The following table summarizes its GHS

hazard classifications.

Hazard Class GHS Pictogram Signal Word Hazard Statement
) o ) H315: Causes skin
Skin Irritation GHSO07 Warning L
irritation.
o ] H320: Causes eye
Eye Irritation GHSO07 Warning S
irritation.
Respiratory Tract ] H335: May cause
o GHSO07 Warning ) o
Irritation respiratory irritation.
Precautionary Statements:
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e P262: Do not get in eyes, on skin, or on clothing.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[2][3]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of SPhos Pd G4 are not
publicly available. The hazard information presented is based on standardized GHS
classification criteria.

Signaling Pathways and Logical Relationships

To ensure safe handling and response, the following diagrams illustrate key decision-making
processes and workflows.
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SPhos Pd G4 Spill Response Workflow

Initial Assessment

Spill of SPhos Pd G4 Occurs

Assess Spill Size and Risk

Small Spill

Small Spill (<1g)

Restrict access to the immediate area

l

Don appropriate PPE:
- Nitrile gloves
- Safety goggles
- Lab coat

l

Cover with inert absorbent material
(e.g., vermiculite, sand)

l

Carefully sweep or scoop into a
sealed container for hazardous waste

;

Large Spill

Large $pill (=1g) or Unknown

Evacuate the laboratory immediately

Alert supervisor and EH&S department

Prevent entry to the contaminated area

Clean the spill area with a suitable solvent
followed by soap and water

l

Label waste container and dispose of
according to institutional protocols

l

Await professional hazardous
material response team
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PPE Selection for Handling SPhos Pd G4

Task Risk Assessment

Handling SPhos Pd G4

Assess Potential for Exposure

Low Medium High

Low Risk (e.g., weighing in a balance)

Medium Risk (e.g., t;:;msfers, reaction setup) High Risk (e.g., potential for aerosolization)

Minimum PPE: Standard PPE: Enhanced PPE:
- Standard laboratory coat - Chemical-resistant lab coat - Chemical-resistant lab coat
- Safety glasses with side shields - Chemical splash goggles - Chemical splash goggles and face shield

- Nitrile gloves - Nitrile gloves - Nitrile gloves

\ 4 \ 4

Consider respiratory protection (e.g., N95 respirator)
based on a formal risk assessment

Work within a certified chemical fume hood

\ 4

Use of a glove box is recommended

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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